Cas no 2413900-56-6 (Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate)

• Product Name: Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate
• CAS No: 2413900-56-6
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6327304
• PubChem ID: 146049438
• Update Time: 2025-05-20

Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2411253-94-4
• EN300-7562847
• 2413900-56-6
• SCHEMBL24717137
• tert-butyl (6s,9s)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate
• Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate
• EN300-7542658

• Inchi： 1S/C14H25NO4/c1-13(2,3)19-12(17)15-8-9-18-14(10-15)6-4-11(16)5-7-14/h11,16H,4-10H2,1-3H3
• InChI Key： VOXZLOSSSRQZSD-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC21CCC(CC2)O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate

Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate (CAS No. 2413900-56-6): A Comprehensive Overview

Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate, identified by its CAS number 2413900-56-6, is a compound of significant interest in the field of medicinal chemistry and bioorganic synthesis. This spirocyclic structure, characterized by its unique oxazoline and azaspiro framework, has garnered attention due to its potential pharmacological properties and synthetic utility. The compound’s molecular architecture, featuring a tert-butyl ester group and hydroxyl functionality, positions it as a versatile intermediate in the development of novel therapeutic agents.

The spirocyclic core of Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate contributes to its structural rigidity and conformational stability, which are critical factors in drug design. Spirocycles have long been recognized for their ability to mimic the binding pockets of biological targets, thereby enhancing binding affinity and selectivity. In recent years, spirocyclic compounds have been explored for their role in modulating enzyme activity and receptor interactions, making them valuable candidates for drug discovery.

One of the most compelling aspects of this compound is its hydroxyl group, which can be further functionalized to introduce additional pharmacophores or to modify solubility and metabolic stability. The tert-butyl ester moiety provides a stable handle for chemical transformations, allowing for selective modifications without compromising the integrity of the spirocyclic core. These features make Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of spirocyclic compounds, including derivatives of Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate. These studies have identified novel scaffolds with enhanced binding affinity to target proteins, suggesting potential applications in treating a variety of diseases. For instance, computational models have predicted that certain derivatives may exhibit inhibitory activity against enzymes implicated in inflammatory responses and cancer progression.

In vitro studies have begun to elucidate the pharmacological profile of Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate and its derivatives. Initial experiments have shown promising results in modulating the activity of kinases and proteases, which are key targets in oncology and immunology research. The compound’s ability to interact with these enzymes suggests that it may serve as a lead compound for the development of small-molecule inhibitors with therapeutic potential.

The synthesis of Tert-butyl 9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate represents a significant achievement in synthetic organic chemistry. The spirocyclic framework is formed through a series of well-defined reactions, including intramolecular cyclization and esterification steps. Recent improvements in synthetic methodologies have streamlined the process, making it more efficient and scalable for industrial applications.

The versatility of this compound extends beyond its use as an intermediate in drug synthesis. It has also been explored as a chiral building block in asymmetric synthesis, where its rigid structure aids in maintaining stereochemical purity throughout multi-step reactions. This property is particularly valuable in the production of enantiomerically pure pharmaceuticals, which are often required for optimal biological activity.

The growing interest in spirocyclic compounds has led to several innovative applications in materials science and agrochemistry. For example, derivatives of Tert-butyl 9-hydroxy-1-oza... have been investigated for their potential use as ligands in catalytic systems, demonstrating enhanced stability and reactivity under various conditions.

Future research directions for Tert-butyl 9-hydroxy... include exploring its role in modulating neural pathways and developing novel treatments for neurological disorders. Preliminary data suggest that certain derivatives may interact with neurotransmitter receptors, offering a new avenue for therapeutic intervention.

In conclusion, Tert-butyl 9-hydroxy... is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features, coupled with its synthetic accessibility, make it an invaluable asset for researchers seeking to develop innovative solutions to complex biological challenges.